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Compound of Interest

Compound Name: 4'-Aminopropiophenone

Cat. No.: B373789

The safe and compliant disposal of chemical waste is a critical component of laboratory safety
and environmental responsibility. This guide provides essential information and step-by-step
procedures for the proper disposal of 4'-aminopropiophenone, a compound classified as
toxic. Adherence to these guidelines is imperative for the protection of personnel and the
environment.

Hazard Profile and Disposal Overview

4'-Aminopropiophenone is categorized as acutely toxic if swallowed.[1][2] As such, it must be
managed as hazardous waste from the point of generation to its ultimate disposal. Under no
circumstances should this chemical be disposed of down the drain or in regular trash.[3][4] The
primary disposal route is through an approved waste disposal plant, handled by a licensed
professional waste disposal service.[5][6]
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Parameter Information Citation
Chemical Name 4'-Aminopropiophenone [1][5]
CAS Number 70-69-9 [1]15]

] Toxic if swallowed (Acute
Primary Hazard o [11[2]
Toxicity, Category 3)

Hazard Statement H301 [1]

Dispose of contents/container
Disposal Recommendation to an approved waste disposal [5]

plant.

. ) Drain disposal, Trash disposal,
Prohibited Disposal Methods o [3B1[71[8]
Evaporation in fume hoods

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe handling and disposal of 4'-
aminopropiophenone waste in a laboratory setting.

1. Waste ldentification and Segregation:

o Treat all materials contaminated with 4'-aminopropiophenone as hazardous waste. This
includes unused or expired reagents, reaction byproducts, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and any materials used for spill cleanup
(e.g., absorbent pads, vermiculite).[7][8]

e Do not mix 4'-aminopropiophenone waste with other waste streams unless they are
chemically compatible. Incompatible wastes must be segregated to prevent dangerous
reactions.[3][7][8] For instance, store it separately from acids and bases.[3]

2. Container Selection and Labeling:

o Container: Use a chemically compatible container for waste accumulation, preferably the
original manufacturer's container.[7][8] The container must be in good condition, free from
leaks, and have a secure, screw-top lid.[7][8] Do not use food-grade containers.[3]
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Labeling: Attach a hazardous waste tag to the container before adding any waste.[9] The
label must clearly identify the contents as "Hazardous Waste" and include the full chemical
name, "4'-Aminopropiophenone.” If it is a mixture, list all constituents and their
approximate percentages.[3]

. Waste Accumulation and Storage:

Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA), which should be under the control of laboratory personnel and away from normal lab
activities.[3][9]

Secondary Containment: Place the primary waste container within a larger, chemically
resistant secondary container (such as a tub or tray) to contain any potential leaks or spills.
[3][9] The secondary container must be able to hold at least 110% of the volume of the
largest primary container.[9]

Container Management: Keep the waste container closed at all times, except when adding
waste.[3][7][8][9] Do not overfill the container; leave at least 10% of headspace to allow for
expansion.[9]

. Arranging for Disposal:

Waste Collection: Contact your institution's Environmental Health & Safety (EH&S)
department or a licensed hazardous waste disposal contractor to schedule a pickup.[7][8] Do
not transport hazardous waste outside of the laboratory yourself.[7][8]

Storage Limits: Be aware of regulatory limits for waste accumulation. Typically, laboratories
must not store more than 55 gallons of hazardous waste.[7][8] Once a container is full, it
must be collected within a specified timeframe (e.g., three days).[3]

. Spill Management:

In the event of a spill, immediately alert personnel and isolate the area.

Clean up minor spills using appropriate PPE and absorbent materials. All cleanup materials
must be treated as hazardous waste and disposed of according to the procedures outlined
above.[7][8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b373789?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b373789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e For large or unmanageable spills, evacuate the area and contact your institution's
emergency response team or EH&S.[7][8]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4'-aminopropiophenone.
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Waste Generation & Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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